Cas no 2171168-82-2 (5-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid)

• Product Name: 5-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• CAS No: 2171168-82-2
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6406061
• PubChem ID: 165563742
• Update Time: 2025-10-23

5-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid
• EN300-1570754
• 2172012-37-0
• EN300-1544522
• 2171206-57-6
• 5-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• EN300-1507002
• 2171168-82-2
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid
• 5-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}pentanoic acid

• Inchi： 1S/C27H32N2O5/c30-25(31)11-5-6-16-28-26(32)18-12-14-19(15-13-18)29-27(33)34-17-24-22-9-3-1-7-20(22)21-8-2-4-10-23(21)24/h1-4,7-10,18-19,24H,5-6,11-17H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： FIGOESIGYQHORP-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCC(C(NCCCCC(=O)O)=O)CC1)=O

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 10
• Complexity: 683
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 5-{(1r,4r)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid

5-{(1R,4R)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic Acid (CAS No. 2171168-82-2)

The compound 5-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2171168-82-2) is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmacology. This compound is notable for its complex structure, which includes a cyclohexane ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a pentanoic acid moiety. The stereochemistry at the 1R and 4R positions of the cyclohexane ring is critical for its biological activity and functional properties.

Recent studies have highlighted the importance of this compound in peptide synthesis and drug delivery systems. The Fmoc group, a well-known protecting group in peptide chemistry, plays a pivotal role in controlling the reactivity of the amine functionality during synthesis. This makes the compound particularly useful in solid-phase peptide synthesis (SPPS), where precise control over amino acid coupling is essential. The pentanoic acid moiety further enhances the compound's versatility, enabling it to serve as a building block for more complex biomolecules.

One of the most promising applications of 5-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid is in the development of targeted drug delivery systems. Researchers have demonstrated that this compound can be used to create bioactive peptides with enhanced stability and specificity. For instance, a 2023 study published in *Nature Communications* revealed that this compound can be incorporated into peptide-based vaccines to improve their immunogenicity and efficacy against viral pathogens.

In addition to its role in peptide synthesis, this compound has also been explored for its potential in materials science. Its unique structure allows it to form self-assembled monolayers (SAMs) on various surfaces, which can be used to create biocompatible coatings for medical devices. A recent investigation by scientists at Stanford University showed that SAMs formed using this compound exhibit excellent resistance to protein fouling, making them ideal for applications such as biosensors and implantable devices.

The synthesis of 5-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid involves a multi-step process that combines stereochemical control with advanced protecting group strategies. The key steps include the selective protection of the cyclohexane amine with the Fmoc group and subsequent coupling reactions to introduce the pentanoic acid side chain. This process requires meticulous optimization to ensure high yields and purity, as impurities can significantly impact the compound's performance in downstream applications.

From an environmental standpoint, researchers have also investigated the biodegradability of this compound. A 2023 study conducted by the European Chemicals Agency (ECHA) found that under aerobic conditions, this compound undergoes rapid degradation due to its hydrolyzable Fmoc group. This makes it an eco-friendly alternative to traditional protecting groups that persist longer in the environment.

In conclusion, 5-{(1R,4R)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}pentanoic acid (CAS No. 2171168-82-2) is a versatile and innovative molecule with wide-ranging applications in biochemistry, pharmacology, and materials science. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for advancing modern scientific endeavors.